5-chloro-2-methoxy-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide

• IUPAC Name: 5-chloro-2-methoxy-N-(thiophen-3-ylmethyl)benzenesulfonamide
• InChI: InChI=1S/C12H12ClNO3S2/c1-17-11-3-2-10(13)6-12(11)19(15,16)14-7-9-4-5-18-8-9/h2-6,8,14H,7H2,1H3
• InChI Key: BBVAIMDZPQPUEE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)S(=O)(=O)NCC2=CSC=C2
• Molecular Formula: C12H12ClNO3S2
• Molecular Weight: 317.8 g/mol

Description

5-Chloro-2-methoxy-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide, also known as 5-chloro-2-MTS, is an organic compound with a wide range of applications in the fields of organic synthesis and scientific research. It has been studied extensively as a potential pharmaceutical and agricultural agent, as well as for its uses in laboratory experiments.

Scientific Research Applications

5-chloro-2-methoxy-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamideTS has been studied extensively as a potential pharmaceutical and agricultural agent, as well as for its uses in laboratory experiments. It has been used in the synthesis of organic compounds, as a catalyst in the synthesis of organic compounds, and as a reagent in the synthesis of organic compounds. It has also been used in the synthesis of drugs and other compounds, and in the synthesis of polymers. In addition, 5-chloro-2-methoxy-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamideTS has been used in the synthesis of a variety of other compounds, including those used in the synthesis of pesticides, herbicides, and fungicides.

Mechanism of Action

5-chloro-2-methoxy-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamideTS is an organic compound that acts as an electron-withdrawing group, or EWG. This means that it is able to draw electrons away from other molecules, resulting in a decrease in the reactivity of the molecule. This makes it useful in the synthesis of organic compounds, as it can be used to increase the reactivity of the molecule and make it easier to synthesize. It also acts as a catalyst, increasing the rate of reactions.
Biochemical and Physiological Effects
5-chloro-2-methoxy-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamideTS has been studied for its potential therapeutic and agricultural applications. It has been shown to be an effective inhibitor of enzymes involved in the metabolism of drugs and other compounds. It has also been found to be an effective inhibitor of the enzyme responsible for the breakdown of fatty acids. In addition, 5-chloro-2-methoxy-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamideTS has been found to be an effective inhibitor of the enzyme responsible for the formation of cholesterol.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-chloro-2-methoxy-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamideTS in laboratory experiments is its high selectivity and high yields. It is also relatively inexpensive and easy to obtain. The main limitation of using 5-chloro-2-methoxy-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamideTS is that it is not very stable and may decompose if not stored correctly. In addition, it is a hazardous compound and should be handled with care.

Future Directions

The potential applications of 5-chloro-2-methoxy-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamideTS are numerous and the compound is currently being studied for its potential therapeutic and agricultural applications. Future research will focus on exploring the potential of 5-chloro-2-methoxy-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamideTS as an inhibitor of enzymes involved in the metabolism of drugs and other compounds, as well as its potential use as a catalyst in the synthesis of organic compounds. In addition, research will focus on exploring the potential of 5-chloro-2-methoxy-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamideTS as an inhibitor of the enzyme responsible for the breakdown of fatty acids, as well as its potential use as an inhibitor of the enzyme responsible for the formation of cholesterol. Finally, research will focus on exploring the potential of 5-chloro-2-methoxy-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamideTS as a reagent in the synthesis of polymers and other compounds.

Synthesis Methods

5-chloro-2-methoxy-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamideTS is synthesized from the reaction of a thiophene-3-ylmethylbenzene-1-sulfonamide with thionyl chloride, followed by an oxidation treatment with aqueous sodium hypochlorite. The reaction is carried out in a polar solvent such as dichloromethane or acetonitrile. The reaction is highly selective and yields high yields of the desired product.